Cas no 78823-57-1 (1(2H)-Pyridinehexanoic acid, 2-oxo-)

• Product Name: 1(2H)-Pyridinehexanoic acid, 2-oxo-
• CAS No: 78823-57-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 533825
• PubChem ID: 64298382
• Update Time: 2025-04-19

1(2H)-Pyridinehexanoic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinehexanoic acid, 2-oxo-
• 6-(2-oxopyridin-1-yl)hexanoic acid
• DTXSID80734755
• 6-(2-Oxopyridin-1(2H)-yl)hexanoic acid
• 78823-57-1
• AKOS013620304

• Inchi： 1S/C11H15NO3/c13-10-6-3-5-9-12(10)8-4-1-2-7-11(14)15/h3,5-6,9H,1-2,4,7-8H2,(H,14,15)
• InChI Key： YHWNRDATJQWPTN-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CCCCCC(=O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų